Cas no 652984-82-2 (Benzenamine, 4-(1-methylethyl)-N-(1-phenylethylidene)-)

• Product Name: Benzenamine, 4-(1-methylethyl)-N-(1-phenylethylidene)-
• CAS No: 652984-82-2
• MF: C₁₇H₁₉N
• MW: 237.339464426041
• CID: 401128
• PubChem ID: 71376226
• Update Time: 2025-04-19

Benzenamine, 4-(1-methylethyl)-N-(1-phenylethylidene)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(1-methylethyl)-N-(1-phenylethylidene)-
• 1-phenyl-N-(4-propan-2-ylphenyl)ethanimine
• 652984-82-2
• DTXSID60798936
• (4-isopropyl-phenyl)-(1-phenylethylidene)amine
• (1E)-1-Phenyl-N-[4-(propan-2-yl)phenyl]ethan-1-imine

• Inchi： 1S/C17H19N/c1-13(2)15-9-11-17(12-10-15)18-14(3)16-7-5-4-6-8-16/h4-13H,1-3H3/b18-14+
• InChI Key： GSNIZJUSDAIEKB-NBVRZTHBSA-N
• SMILES： N(=C(/C)\C1C=CC=CC=1)/C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 237.15187
• Monoisotopic Mass: 237.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 12.36